3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine

• CAS RN: 905273-35-0
• Molecular Formula: C26H21BrN2
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 3-bromo-6-trityl-5,7-dihydropyrrolo[3,4-b]pyridine
• InChI: InChI=1S/C26H21BrN2/c27-24-16-20-18-29(19-25(20)28-17-24)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-17H,18-19H2
• InChI Key: AMBWLXFCRSBNJS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)N=CC(=C2)Br

Description

3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C26H21BrN2 and its molecular weight is 441.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-6-trityl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 0.87 mmol 5-Bromo-2,3-bis-bromomethyl-pyridine, 1.1 mmol tritylamine, and 2.61 mmol DIPEA in 3 ml DMF was stirred at 60° C. for 2 h. The reaction mixture was evaporated in vacuo. The residue was taken in water and extracted with ethylacetate. The combined organic phases were washed with water, dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by chromatography (SiO2, heptane/dichloromethane) to yield the title compound as a light brown solid. MS (m/e): 243.4 (tritylion, 100%)

Synthesis routes and methods II

Procedure details

To a solution of 5-bromo-2,3-bis(bromomethyl)pyridine (Step 2 above, 5.6 g, approximately 16.3 mmol) in DMF (40 mL) was added trityl amine (5.3 g, 20.6 mmol) followed by diisopropylethylamine (8.6 mL, 49 mmol). The resulting solution was warmed to 60° C. and stirred at this temperature for 2.5 hr. The mixture was then concentrated under reduced pressure and the residue was purified by silica chromatography (50 g silica, eluted with 10-100% dichloromethane in hexanes) to give the title compound as a foam.